Cas no 129189-56-6 (2-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-1-yl)acetic acid)
2-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-1-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- (4,6-Dimethyl-2-oxo-2H-pyrimidin-1-yl)-acetic acid
- (4,6-dimethyl-2-oxopyrimidin-1(2H)-yl)acetic acid
- 2-(4,6-dimethyl-2-oxohydropyrimidinyl)acetic acid
- BAS 09868401
- ChemDiv2_003410
- CBDivE_011703
- HMS1378K22
- STK709544
- BBL028621
- SBB010681
- ST50288662
- BB 0218158
- (4,6-dimethyl-2-oxopyrimidin-1-yl)acetic acid
- 2-(4,6-dimethyl-2-oxopyrimidin-1-yl)acetic acid
- 1(2H)-pyrimidineacetic
- 2-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-1-yl)acetic acid
-
- MDL: MFCD00457844
- Inchi: 1S/C8H10N2O3/c1-5-3-6(2)10(4-7(11)12)8(13)9-5/h3H,4H2,1-2H3,(H,11,12)
- InChI Key: RRROEJCGBTXLGK-UHFFFAOYSA-N
- SMILES: O=C1N=C(C)C=C(C)N1CC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 317
- Topological Polar Surface Area: 70
2-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-1-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-304856-0.05g |
2-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-1-yl)acetic acid |
129189-56-6 | 95.0% | 0.05g |
$319.0 | 2025-02-20 | |
| Enamine | EN300-304856-0.1g |
2-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-1-yl)acetic acid |
129189-56-6 | 95.0% | 0.1g |
$335.0 | 2025-02-20 | |
| Enamine | EN300-304856-0.25g |
2-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-1-yl)acetic acid |
129189-56-6 | 95.0% | 0.25g |
$350.0 | 2025-02-20 | |
| Enamine | EN300-304856-0.5g |
2-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-1-yl)acetic acid |
129189-56-6 | 95.0% | 0.5g |
$365.0 | 2025-02-20 | |
| Enamine | EN300-304856-1.0g |
2-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-1-yl)acetic acid |
129189-56-6 | 95.0% | 1.0g |
$380.0 | 2025-02-20 | |
| Enamine | EN300-304856-2.5g |
2-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-1-yl)acetic acid |
129189-56-6 | 95.0% | 2.5g |
$592.0 | 2025-02-20 | |
| Enamine | EN300-304856-5.0g |
2-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-1-yl)acetic acid |
129189-56-6 | 95.0% | 5.0g |
$945.0 | 2025-02-20 | |
| Enamine | EN300-304856-10.0g |
2-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-1-yl)acetic acid |
129189-56-6 | 95.0% | 10.0g |
$1511.0 | 2025-02-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1352939-50mg |
2-(4,6-Dimethyl-2-oxopyrimidin-1(2h)-yl)acetic acid |
129189-56-6 | 98% | 50mg |
¥8033.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1352939-100mg |
2-(4,6-Dimethyl-2-oxopyrimidin-1(2h)-yl)acetic acid |
129189-56-6 | 98% | 100mg |
¥8436.00 | 2024-08-09 |
2-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-1-yl)acetic acid Related Literature
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on 2-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-1-yl)acetic acid
Introduction to 2-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-1-yl)acetic acid (CAS No. 129189-56-6)
2-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-1-yl)acetic acid, also known by its CAS number 129189-56-6, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives and has shown promising properties in various biological and therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.
The chemical structure of 2-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-1-yl)acetic acid is characterized by a pyrimidine ring with two methyl groups at positions 4 and 6, and a carboxylic acid group attached to a methyl-substituted pyrimidine ring. This unique structure confers the compound with specific chemical and physical properties that make it an interesting candidate for various research and development activities.
In terms of synthesis, several methods have been reported in the literature for the preparation of 2-(4,6-dimethyl-2-oxo-1,2-dihydropyprimidin-1-yl)acetic acid. One common approach involves the condensation of 4,6-dimethylpyrimidinone with an appropriate acetylating agent followed by hydrolysis to form the carboxylic acid. Another method involves the reaction of 4,6-dimethylpyrimidinone with an acetylene derivative in the presence of a catalyst. These synthetic routes have been optimized to improve yield and purity, making the compound more accessible for further studies.
The biological activities of 2-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-1-yl)acetic acid have been extensively investigated. Recent studies have shown that this compound exhibits potent anti-inflammatory properties. In vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. Additionally, in vivo studies using animal models have confirmed its anti-inflammatory effects, suggesting potential therapeutic applications in inflammatory diseases.
Beyond its anti-inflammatory properties, 2-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-1-yl)acetic acid has also been studied for its potential as an antiviral agent. Research has indicated that it can inhibit the replication of certain viruses by interfering with key viral enzymes. This property makes it a promising candidate for the development of antiviral drugs against specific viral infections.
In the realm of cancer research, preliminary studies have suggested that 2-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-1-yl)acetic acid may have anticancer properties. It has been shown to induce apoptosis in certain cancer cell lines and inhibit cell proliferation. Further investigations are underway to elucidate the mechanisms underlying these effects and to evaluate its potential as a novel anticancer agent.
The pharmacokinetic properties of 2-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-1-yl)acetic acid are also an important area of study. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for its potential use as a therapeutic agent in humans.
In conclusion, 2-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-1-yl)acetic acid (CAS No. 129189-56-6) is a multifaceted compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various areas of medicinal chemistry and pharmaceutical science.
129189-56-6 (2-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-1-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)